molecular formula C9H7ClN2O B8479689 2-(4-Chloromethyl-isoxazol-3-yl)-pyridine

2-(4-Chloromethyl-isoxazol-3-yl)-pyridine

Cat. No.: B8479689
M. Wt: 194.62 g/mol
InChI Key: ZTDOPUJQKYHCMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Chloromethyl-isoxazol-3-yl)-pyridine is a useful research compound. Its molecular formula is C9H7ClN2O and its molecular weight is 194.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7ClN2O

Molecular Weight

194.62 g/mol

IUPAC Name

4-(chloromethyl)-3-pyridin-2-yl-1,2-oxazole

InChI

InChI=1S/C9H7ClN2O/c10-5-7-6-13-12-9(7)8-3-1-2-4-11-8/h1-4,6H,5H2

InChI Key

ZTDOPUJQKYHCMO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C2=NOC=C2CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (3-pyridin-2-yl-isoxazol-4-yl)-methanol (3.0 g, 16 mmol) in DCM (30 mL) at 0° C. was added thionyl chloride (3.75 g, 32 mmol) and the resulting mixture stirred for 1 h and then evaporated. After 1 h the reaction mixture was quenched with a solution of sodium hydrogen carbonate (1 N, 15 mL) and extracted with ethyl acetate. The combined extracts were washed with water, dried over sodium sulfate, filtered and concentrated to give the title compound (3.2 g, 96%) as a grey solid. MS: m/e=195.1 [M+H]+.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
3.75 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
96%

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